Cas no 1017294-05-1 (Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate)

• Product name: Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate
• CAS No: 1017294-05-1
• MF: C₁₂H₁₃F₂NO₃
• MW: 257.233330488205
• MDL: MFCD08436171
• CID: 2358184
• PubChem ID: 25417476

Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate Chemical and Physical Properties

Names and Identifiers

• Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate
• (R)-2-ACETYLAMINO-3-(2,5-DIFLUORO-PHENYL)-PROPIONIC ACID METHYL ESTER
• CS-0172003
• D-Phenylalanine, N-acetyl-2,5-difluoro-, methyl ester
• Methyl(R)-2-acetamido-3-(2,5-difluorophenyl)propanoate
• MFCD08436171
• AS-36346
• (R)-Methyl2-acetamido-3-(2,5-difluorophenyl)propanoate
• METHYL (2R)-3-(2,5-DIFLUOROPHENYL)-2-ACETAMIDOPROPANOATE
• 1017294-05-1
• AKOS027329236
• methyl (2R)-2-acetamido-3-(2,5-difluorophenyl)propanoate
• (R)-Methyl 2-acetamido-3-(2,5-difluorophenyl)propanoate

• MDL： MFCD08436171
• Inchi： 1S/C12H13F2NO3/c1-7(16)15-11(12(17)18-2)6-8-5-9(13)3-4-10(8)14/h3-5,11H,6H2,1-2H3,(H,15,16)/t11-/m1/s1
• InChI Key： MUYYHZGDYKCCAY-LLVKDONJSA-N
• SMILES： FC1C=CC(=CC=1C[C@H](C(=O)OC)NC(C)=O)F

Computed Properties

• Exact Mass: 257.08634960g/mol
• Monoisotopic Mass: 257.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Additional information on Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate

Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate: A Comprehensive Overview

Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate, identified by the CAS number 1017294-05-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an acetyl group with a methyl ester and a D-alanine backbone substituted with a 2,5-difluorophenyl group. The presence of the fluorine atoms in the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable tool for research and development in various applications.

The synthesis of Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate involves a multi-step process that typically begins with the preparation of the D-alanine derivative. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. The use of chiral catalysts and modern reaction techniques has significantly improved the yield and quality of the product, making it more accessible for large-scale applications.

One of the most promising applications of Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate lies in its potential as a precursor for drug development. The compound's structure is particularly suited for use in peptide synthesis, where it can serve as a building block for more complex molecules with bioactive properties. Recent studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors, suggesting its potential role in the treatment of various diseases.

In addition to its pharmaceutical applications, Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate has shown promise in the field of agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation makes it a candidate for developing new crop protection agents. Researchers have also explored its use as a component in cosmetic formulations due to its potential to enhance skin penetration and delivery of active ingredients.

The toxicological profile of Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate has been extensively studied to ensure its safety for human use. Recent findings indicate that the compound exhibits low toxicity when administered at therapeutic doses, with minimal adverse effects observed in preclinical studies. These results are encouraging for its potential translation into clinical applications.

Looking ahead, ongoing research is focused on optimizing the synthesis process and exploring new functional groups that can be incorporated into the molecule to enhance its bioactivity. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation and expand the scope of applications for Methyl N-acetyl-3-(2,5-difluorophenyl)-D-alaninate.